Cas no 180791-02-0 (2-Benzylsulfanylpyridine-4-carbonitrile)

• Product Name: 2-Benzylsulfanylpyridine-4-carbonitrile
• CAS No: 180791-02-0
• MF: C₁₃H₁₀N₂S
• MW: 226.296901226044
• CID: 2783278
• PubChem ID: 477437
• Update Time: 2025-04-21

2-Benzylsulfanylpyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS000213378
• Benzylthiopyridine deriv.
• DTXSID40332998
• 180791-02-0
• 2-Benzylsulfanyl-isonicotinonitrile
• SCHEMBL15970465
• 2-Benzylsulfanylpyridine-4-carbonitrile

• Inchi： 1S/C13H10N2S/c14-9-12-6-7-15-13(8-12)16-10-11-4-2-1-3-5-11/h1-8H,10H2
• InChI Key： CSEJMYVAIPCCMY-UHFFFAOYSA-N
• SMILES： S(C1C=C(C#N)C=CN=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 226.05646950Da
• Monoisotopic Mass: 226.05646950Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62Ų